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Compound of Interest

Compound Name: CL097

Cat. No.: B10830005 Get Quote

For researchers and scientists engaged in drug development, the meticulous management and

disposal of chemical compounds are fundamental to maintaining a safe and compliant

laboratory environment. This guide provides detailed, step-by-step procedures for the proper

disposal of CL097, a TLR7/8 agonist. While CL097 hydrochloride is classified as a non-

hazardous substance, adherence to established disposal protocols is essential for operational

safety and environmental responsibility.[1]

Essential Safety and Handling Information
Before initiating any disposal procedures, it is crucial to handle CL097 with appropriate care.

Always consult the Safety Data Sheet (SDS) for the most current and comprehensive safety

information.

Personal Protective Equipment (PPE):

Wear a standard laboratory coat.

Use safety goggles with side-shields to protect from splashes.[1]

Wear protective gloves.[1]

If working with the powder form or creating aerosols, a suitable respirator is recommended.

[1]

Engineering Controls:
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Work in a well-ventilated area, preferably within a chemical fume hood.[1]

Ensure an eye wash station and safety shower are readily accessible.[1]

In Case of Accidental Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

removing contact lenses if present. Seek prompt medical attention.[1]

Skin Contact: Rinse the affected skin thoroughly with water. Remove any contaminated

clothing and consult a physician.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support

and seek medical help.[1]

Ingestion: Wash out the mouth with water. Do not induce vomiting and call a physician

immediately.[1]

Quantitative Data for CL097
For quick reference, the following table summarizes key quantitative data for CL097
hydrochloride.

Property Value

CAS Number 2990770-48-2

Molecular Formula C13H15ClN4O

Molecular Weight 278.74 g/mol

Storage (Powder) -20°C for 3 years

Storage (In Solvent) -80°C for 6 months, -20°C for 1 month

Data sourced from MedChemExpress and other suppliers.[1][2]
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The following procedures are based on the classification of CL097 as a non-hazardous

substance and align with general laboratory best practices. Always defer to your institution's

specific Environmental Health and Safety (EHS) guidelines.

Solid waste includes expired or unused CL097 powder and contaminated consumables such

as weigh boats, pipette tips, and gloves.

Containerization: Collect all solid waste containing CL097 in a designated, sealable, and

clearly labeled waste container.

Labeling: The label should clearly state "Non-Hazardous Waste: CL097" to avoid accidental

mixing with hazardous materials.

Disposal: Once the container is full, it can generally be disposed of with the regular

laboratory trash. However, it is imperative to confirm this with your institution's waste

management policies.

Liquid waste primarily consists of solutions of CL097 in solvents like DMSO.

Segregation: Do not mix CL097 solutions with hazardous liquid waste streams.[3]

Dilution: For small quantities of CL097 solutions, dilute them with a large volume of water.

Drain Disposal: After thorough dilution, the solution can typically be poured down the sanitary

sewer drain with a continuous and copious flow of running water.[3] This practice is often

acceptable for non-hazardous chemical solutions, but institutional verification is mandatory.

[3]

Prohibited Actions: Never dispose of concentrated or undiluted CL097 solutions directly into

the trash or down the drain.[3]

Properly cleaning and disposing of the original containers is a critical final step.

Triple Rinsing: The empty container should be triple-rinsed with a suitable solvent (e.g.,

water or ethanol).[3]
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Rinsate Collection: The first rinse should be collected and disposed of as liquid chemical

waste, following the procedure outlined above. Subsequent rinses can typically be disposed

of down the drain.[3]

Container Disposal: After triple-rinsing and ensuring the original label is removed or fully

defaced, the empty container can be disposed of in the regular trash or recycled according to

your institution's guidelines.[3][4]

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of CL097.
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CL097 Disposal Decision Workflow
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Caption: CL097 Disposal Decision Workflow
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Disclaimer: This document provides general guidance and is not a substitute for the official

Safety Data Sheet (SDS) and your institution's specific Environmental Health and Safety (EHS)

protocols. Always prioritize local regulations and manufacturer recommendations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b10830005?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-128799A/CL097-hydrochloride-SDS-MedChemExpress.pdf
https://www.medchemexpress.com/cl097.html
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_CL_197_A_Guide_for_Laboratory_Professionals.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b10830005#cl097-proper-disposal-procedures
https://www.benchchem.com/product/b10830005#cl097-proper-disposal-procedures
https://www.benchchem.com/product/b10830005#cl097-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10830005?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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